Cas no 14215-95-3 (9H-Purin-6-amine, 9-b-D-xylofuranosyl-, 1-oxide)

• Product Name: 9H-Purin-6-amine, 9-b-D-xylofuranosyl-, 1-oxide
• CAS No: 14215-95-3
• MF: C₁₀H₁₃N₅O₅
• MW: 283.240721464157
• CID: 223778
• PubChem ID: 3803553
• Update Time: 2025-04-19

9H-Purin-6-amine, 9-b-D-xylofuranosyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine, 9-b-D-xylofuranosyl-, 1-oxide
• Adenine,9-b-D-xylofuranosyl-, 1-oxide (8CI)
• NSC 135656
• NSC 97110
• NSC135656
• HMS587F11
• NSC-97110
• 6-AMINO-9-[3,4-DIHYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-9H-PURIN-1-IUM-1-OLATE
• NCIOpen2_006277
• AKOS021983901
• AKOS000540905
• EU-0034006
• ChemDiv1_000121
• NSC-135656
• NSC97110
• NSC128561
• NSC-96007
• SR-01000393936
• 14215-95-3
• NSC96007
• SR-01000393936-1
• 7013-17-4
• NSC-128561
• 9-pentofuranosyl-9H-purin-6-amine 1-oxide

• Inchi： 1S/C10H13N5O5/c11-8-5-9(13-3-15(8)19)14(2-12-5)10-7(18)6(17)4(1-16)20-10/h2-4,6-7,10-11,16-19H,1H2
• InChI Key： QHFLZHVITNUFMV-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2C(=N)N(C=NC1=2)O)O)O

Computed Properties

• Exact Mass: 283.092
• Monoisotopic Mass: 283.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 2.15
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.911
• PSA: 152.11000
• LogP: -1.36530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides